4'-Methylacetophenone-D10
Cat. No. B1436296
Key on ui cas rn:
358730-83-3
M. Wt: 144.24 g/mol
InChI Key: GNKZMNRKLCTJAY-ZGYYUIRESA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07449490B2
Procedure details
A mixture of 4′-methylacetophenone (50 mmol), ethyl cyanoacetate (50 mmol), acetic acid (1.14 mL) ammonium acetate (400 mg), and benzene (50 mL) is heated to reflux in a Dean-Stark apparatus. After approximately 10 hours, additional ethyl cyanoacetate (50 mmol), acetic acid (1.14 mL), and ammonium acetate (400 mg) are added. After an additional 10 hours, the reaction is cooled to room temperature, diluted with ethyl acetate (30 mL), washed with water (240 mL), brine (40 mL), and dried (Na2SO4). After filtering, the extract is concentrated in vacuo and the desired product, as a mixture of E and Z-isomers, is isolated by column chromatography on silica gel, eluting with 5% ethyl acetate in petroleum ether.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([C:8](=O)[CH3:9])=[CH:4][CH:3]=1.[C:11]([CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15])#[N:12].C([O-])(=O)C.[NH4+]>C(OCC)(=O)C.C(O)(=O)C.C1C=CC=CC=1>[CH2:17]([O:16][C:14](=[O:15])[C:13]([C:11]#[N:12])=[C:8]([C:5]1[CH:6]=[CH:7][C:2]([CH3:1])=[CH:3][CH:4]=1)[CH3:9])[CH3:18] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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50 mmol
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Type
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reactant
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Smiles
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CC1=CC=C(C=C1)C(C)=O
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Name
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Quantity
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50 mmol
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Type
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reactant
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Smiles
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C(#N)CC(=O)OCC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Name
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Quantity
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1.14 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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Quantity
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50 mmol
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Type
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reactant
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Smiles
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C(#N)CC(=O)OCC
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Name
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Quantity
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400 mg
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[NH4+]
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Name
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Quantity
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1.14 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Three
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux in a Dean-Stark apparatus
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WAIT
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Type
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WAIT
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Details
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After an additional 10 hours
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Duration
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10 h
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WASH
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Type
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WASH
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Details
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washed with water (240 mL), brine (40 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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After filtering
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the extract is concentrated in vacuo
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ADDITION
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Type
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ADDITION
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Details
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the desired product, as a mixture of E and Z-isomers
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CUSTOM
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Type
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CUSTOM
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Details
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is isolated by column chromatography on silica gel
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WASH
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Type
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WASH
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Details
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eluting with 5% ethyl acetate in petroleum ether
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Outcomes
Product
Details
Reaction Time |
10 h |
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Name
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Type
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Smiles
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C(C)OC(C(=C(C)C1=CC=C(C=C1)C)C#N)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
